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Compound of Interest

Compound Name: Ambrosiol

CAS No.: 5090-67-5

Cat. No.: B15936037

Get Quote

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Ambroxol is a mucolytic agent used in the treatment of respiratory diseases. For research and

preclinical development, a stable and well-characterized formulation is crucial to ensure

accurate and reproducible results. This document provides a comprehensive guide to

developing a stable aqueous oral solution of Ambroxol hydrochloride, including pre-formulation

studies, formulation optimization, and analytical methods for stability assessment.

Pre-formulation Studies
A thorough understanding of the physicochemical properties of Ambroxol hydrochloride is the

foundation for developing a stable formulation.

Physicochemical Properties of Ambroxol Hydrochloride
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A summary of the key physicochemical properties of Ambroxol hydrochloride is presented in

Table 1. Ambroxol hydrochloride is a white or yellowish crystalline powder.[1] It is sparingly

soluble in water and soluble in methanol, while being practically insoluble in methylene

chloride.[1][2] The melting point of Ambroxol hydrochloride is in the range of 235 to 240 °C.[3]

Studies have shown that the drug is sensitive to humidity and can be destabilized by certain

excipients, such as lactose monohydrate.[3] Conversely, polyvinyl pyrrolidone and magnesium

stearate have been found to enhance its thermal stability.[3] The pH of a 1% w/v solution in

carbon dioxide-free water is between 4.5 and 6.0.[1]

Property Value Reference

Molecular Formula C₁₃H₁₉Br₂ClN₂O [4]

Molecular Weight 414.56 g/mol [4]

Melting Point 235-240 °C [3]

Solubility

Sparingly soluble in water,

soluble in methanol, practically

insoluble in methylene

chloride.

[1][2]

pH (1% w/v solution) 4.5 - 6.0 [1]

UV λmax
245 nm and 310 nm (in 0.05 M

sulfuric acid)
[1]

Degradation Profile
Forced degradation studies are essential to identify potential degradation pathways and to

develop a stability-indicating analytical method. Ambroxol hydrochloride is susceptible to

degradation under stress conditions.

Studies have shown that Ambroxol hydrochloride degrades significantly under acidic, alkaline,

and oxidative conditions.[5][6][7] One identified degradation product formed under accelerated

stability conditions (40°C/75% RH) is trans-4-(6,8-dibromoquinazolin-3(4H)-yl)cyclohexanol.[8]
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The goal is to develop a stable oral solution of Ambroxol hydrochloride. Based on the pre-

formulation data, a buffered aqueous solution with co-solvents and a preservative is a suitable

approach.

Excipient Selection
The selection of appropriate excipients is critical for the stability and palatability of the final

formulation.

Excipient Type Example Purpose

Solvent Purified Water Primary vehicle

Co-solvent Propylene Glycol, Glycerol
To enhance solubility and

stability

Buffering Agents Citric Acid / Sodium Citrate
To maintain a stable pH within

the optimal range of 4.0-6.0

Preservative Sodium Benzoate
To prevent microbial growth in

the aqueous formulation

Sweetener Sorbitol, Sucralose
To improve palatability for in

vivo studies

Experimental Workflow for Formulation Development
The following workflow outlines the key steps in developing a stable Ambroxol formulation.
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Experimental Workflow for Ambroxol Formulation Development

Phase 1: Pre-formulation

Phase 2: Formulation Design & Optimization

Phase 3: Analytical Method Development

Phase 4: Final Formulation & Stability

Physicochemical Characterization
(Solubility, pKa, Melting Point)

Forced Degradation Studies
(Acid, Base, Oxidation, Thermal, Photolytic)

Excipient Compatibility Studies

Prototype Formulation Preparation
(Varying pH, co-solvents, preservatives)

Short-term Stability Assessment
(Visual Inspection, pH, Assay)

Selection of Lead Formulation

Develop Stability-Indicating HPLC Method

Method Validation (ICH Guidelines)

Long-term & Accelerated Stability Studies

Characterization of Degradation Products

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15936037?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Key Signaling Pathways Modulated by Ambroxol

Lysosomal Function Inflammatory Response Neuronal Signaling

Ambroxol

GBA1 Upregulation ERK1/2 Signaling

Inhibits

Voltage-gated Na+ Channels

Blocks

Ca2+ Channels

Modulates

Enhanced Lysosomal Clearance

Autophagy Regulation

Reduced Pro-inflammatory
Cytokines (TNF-α, IL-1β)

Inhibition of MUC5AC
(Mucin Production) Analgesic Effects

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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